2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2,4-difluorophenoxy)-N-(1-ethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C15H20F2N2O2/c1-2-19-7-5-12(6-8-19)18-15(20)10-21-14-4-3-11(16)9-13(14)17/h3-4,9,12H,2,5-8,10H2,1H3,(H,18,20)
• InChI Key: IPARFSAHHHYIQU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)COC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H20F2N2O2
• Molecular Weight: 298.33 g/mol

Description

2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide, also known as JNJ-38431055, is a small molecule drug that has shown promising results in scientific research for its potential use in the treatment of various diseases.

Mechanism of Action

2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide acts as a selective antagonist of the 5-HT6 receptor, which is involved in regulating cognitive function and memory. By blocking the activity of this receptor, 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has been shown to improve cognitive function and reduce neuroinflammation in preclinical studies.
Biochemical and Physiological Effects:
2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has been shown to improve cognitive function and reduce neuroinflammation in preclinical studies. Additionally, 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has been shown to have a favorable safety profile and does not produce significant side effects.

Advantages and Limitations for Lab Experiments

2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has several advantages for lab experiments, including its selectivity for the 5-HT6 receptor and its favorable safety profile. However, 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has limitations, including its relatively short half-life and the need for further studies to determine its efficacy in humans.

Future Directions

There are several future directions for the study of 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide, including further preclinical studies to determine its efficacy in the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, future studies could investigate the potential use of 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide in combination with other drugs for improved therapeutic effects. Finally, there is a need for clinical trials to determine the safety and efficacy of 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide in humans.
In conclusion, 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide is a promising small molecule drug that has shown potential for the treatment of various diseases. Its selectivity for the 5-HT6 receptor and favorable safety profile make it a promising candidate for further preclinical and clinical studies.

Synthesis Methods

The synthesis of 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide involves several steps, including the reaction of 2,4-difluoroaniline with ethyl chloroacetate to form 2,4-difluoro-N-(ethoxycarbonyl)aniline. This intermediate is then reacted with piperidine to form 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, 2-(2,4-difluorophenoxy)-N-(1-ethyl-4-piperidinyl)acetamide has shown promising results in improving cognitive function and reducing neuroinflammation.